Cas no 2034255-77-9 (2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide)

• Product Name: 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide
• CAS No: 2034255-77-9
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5349658
• Update Time: 2025-07-21

2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(o-tolyloxy)acetamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-(2-methylphenoxy)acetamide
• 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide

• Inchi： 1S/C20H22N4O3/c1-14-4-2-3-5-18(14)26-13-19(25)24-15-6-8-16(9-7-15)27-20-17(12-21)22-10-11-23-20/h2-5,10-11,15-16H,6-9,13H2,1H3,(H,24,25)
• InChI Key： XTOPRKXBWWGDBU-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CCC(CC1)NC(COC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• XLogP3: 2.9
• Topological Polar Surface Area: 97.1

Additional information on 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide

Comprehensive Analysis of 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide (CAS No. 2034255-77-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide (CAS No. 2034255-77-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a 2-methylphenoxy moiety with a 3-cyanopyrazin-2-yl group linked via a cyclohexyl bridge. Such architecture suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory pathways or metabolic disorders.

The growing demand for novel bioactive compounds has placed 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide under the spotlight. Researchers are particularly intrigued by its stereospecific configuration (1r,4r), which may enhance binding affinity to biological targets. Recent studies highlight the importance of cyanopyrazine derivatives in modulating protein-protein interactions, a hot topic in oncology and immunology research. This aligns with current trends in small-molecule drug development, where precision targeting is paramount.

From a synthetic chemistry perspective, the acetamide linkage in this compound offers remarkable stability, addressing a common challenge in prodrug design. The cyclohexyl spacer provides optimal spatial orientation for the phenoxy and cyanopyrazinyl groups, potentially improving pharmacokinetic properties. These features respond to frequent queries in medicinal chemistry forums regarding bioavailability enhancement strategies and scaffold optimization techniques.

Analytical characterization of CAS No. 2034255-77-9 reveals interesting physicochemical properties. The presence of both hydrogen bond acceptors (cyanopyrazine and ether oxygen) and hydrophobic domains (methylphenoxy) creates a balanced lipophilicity profile, crucial for blood-brain barrier penetration – a recurring theme in CNS drug development discussions. This duality makes the compound a valuable case study for QSAR modeling enthusiasts and computational chemists.

In agrochemical applications, the pyrazine core of this molecule draws parallels with commercial fungicides, sparking investigations into its potential as a plant protection agent. The methylphenoxy component may contribute to leaf adhesion properties, addressing common formulation challenges. Such dual-use potential resonates with the growing interest in multi-functional chemical entities across industries.

Safety evaluations of 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide indicate favorable toxicological profiles in preliminary studies, though comprehensive data remains limited. This gap presents opportunities for researchers to contribute to the compound's safety assessment literature, particularly regarding metabolic pathways and environmental fate – subjects frequently searched in regulatory science databases.

The synthesis route for CAS No. 2034255-77-9 typically involves stereoselective cyclohexyl functionalization, followed by sequential coupling reactions. Process chemists have noted the importance of protecting group strategies for the cyanopyrazine nitrogen, a technical aspect often queried in organic synthesis communities. Recent advances in flow chemistry could potentially improve the scalability of this synthesis, aligning with industry's push toward green chemistry principles.

Patent landscapes reveal increasing activity around cyanopyrazine-containing compounds, with 2034255-77-9 appearing in several applications for kinase inhibition. This connects to widespread interest in targeted cancer therapies, as evidenced by search trends in biomedical literature. The compound's structural novelty positions it as a potential lead compound for further derivatization programs.

In formulation science, the acetamide group presents opportunities for salt formation to enhance solubility – a persistent challenge addressed in numerous pharmaceutical forums. The compound's crystalline nature facilitates polymorph screening, another area of intense research activity as indicated by publication metrics and conference presentations.

Looking forward, 2-(2-methylphenoxy)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]acetamide represents a compelling example of modern structure-activity relationship exploration. Its development trajectory mirrors broader trends in fragment-based drug design and privileged structure utilization. As research continues, this compound may well emerge as a benchmark in discussions about molecular complexity versus drug-likeness – a fundamental debate in contemporary medicinal chemistry.